Cas no 1807041-54-8 (Methyl 5-cyano-3-fluoropyridine-2-acetate)

• Product Name: Methyl 5-cyano-3-fluoropyridine-2-acetate
• CAS No: 1807041-54-8
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4802697
• Update Time: 2025-09-27

Methyl 5-cyano-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-fluoropyridine-2-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)3-8-7(10)2-6(4-11)5-12-8/h2,5H,3H2,1H3
• InChI Key： RRISLFKXVGWUTQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.5
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-3-fluoropyridine-2-acetate

Comprehensive Overview of Methyl 5-cyano-3-fluoropyridine-2-acetate (CAS No. 1807041-54-8): Properties, Applications, and Industry Insights

Methyl 5-cyano-3-fluoropyridine-2-acetate (CAS No. 1807041-54-8) is a high-value fluorinated pyridine derivative widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This compound features a unique molecular structure combining a cyano group, fluorine atom, and ester functionality, making it a critical intermediate for designing bioactive molecules. Its CAS number 1807041-54-8 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The growing demand for fluorinated building blocks like Methyl 5-cyano-3-fluoropyridine-2-acetate aligns with trends in drug discovery, where fluorine incorporation enhances metabolic stability and bioavailability. Researchers frequently search for "synthesis of fluoropyridine derivatives" or "applications of cyano-substituted pyridines," reflecting its relevance in modern organic chemistry. The compound’s ester group further allows facile derivatization, enabling its use in cross-coupling reactions and scaffold diversification.

In pharmaceutical R&D, Methyl 5-cyano-3-fluoropyridine-2-acetate is pivotal for developing kinase inhibitors and CNS-targeting agents. Its 3-fluoropyridine core is a sought-after motif in fragment-based drug design, addressing queries like "how to modify pyridine for drug-like properties." The cyano group at the 5-position offers additional reactivity for click chemistry or amide bond formation, catering to trends in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

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Environmental and regulatory considerations are increasingly shaping the adoption of Methyl 5-cyano-3-fluoropyridine-2-acetate. Its low ecotoxicity profile and alignment with green chemistry principles (e.g., atom economy in synthesis) address concerns about sustainable chemical production. FAQs such as "biodegradability of fluorinated pyridines" or "handling guidelines for cyanoesters" underscore the need for balanced technical and safety insights.

Innovations in catalysis have further expanded the utility of this compound. For instance, palladium-catalyzed C-H functionalization of its pyridine ring enables rapid access to diverse libraries for high-throughput screening. Such advancements resonate with search trends like "latest methods for pyridine derivatization" or "fluorine in medicinal chemistry 2024," positioning CAS 1807041-54-8 as a future-proof intermediate.

In summary, Methyl 5-cyano-3-fluoropyridine-2-acetate exemplifies the intersection of structural ingenuity and practical utility. Its role in addressing challenges in drug discovery, material science, and process chemistry ensures sustained interest across academia and industry. By integrating SEO-driven keywords like "buy 5-cyano-3-fluoropyridine acetate" or "technical datasheet CAS 1807041-54-8," this overview bridges scientific depth with user-centric accessibility.